Cas no 1630708-26-7 ((2S)-2-(3-ethylphenyl)propanoic acid)
(2S)-2-(3-ethylphenyl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-6505897
- (2S)-2-(3-ethylphenyl)propanoic acid
- 1630708-26-7
-
- Inchi: 1S/C11H14O2/c1-3-9-5-4-6-10(7-9)8(2)11(12)13/h4-8H,3H2,1-2H3,(H,12,13)/t8-/m0/s1
- InChI Key: MKBFGUJWHNKZHW-QMMMGPOBSA-N
- SMILES: OC([C@@H](C)C1C=CC=C(CC)C=1)=O
Computed Properties
- Exact Mass: 178.099379685g/mol
- Monoisotopic Mass: 178.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 37.3Ų
(2S)-2-(3-ethylphenyl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6505897-0.05g |
(2S)-2-(3-ethylphenyl)propanoic acid |
1630708-26-7 | 0.05g |
$1866.0 | 2023-05-31 | ||
| Enamine | EN300-6505897-0.1g |
(2S)-2-(3-ethylphenyl)propanoic acid |
1630708-26-7 | 0.1g |
$1955.0 | 2023-05-31 | ||
| Enamine | EN300-6505897-0.25g |
(2S)-2-(3-ethylphenyl)propanoic acid |
1630708-26-7 | 0.25g |
$2044.0 | 2023-05-31 | ||
| Enamine | EN300-6505897-0.5g |
(2S)-2-(3-ethylphenyl)propanoic acid |
1630708-26-7 | 0.5g |
$2132.0 | 2023-05-31 | ||
| Enamine | EN300-6505897-1.0g |
(2S)-2-(3-ethylphenyl)propanoic acid |
1630708-26-7 | 1g |
$2221.0 | 2023-05-31 | ||
| Enamine | EN300-6505897-2.5g |
(2S)-2-(3-ethylphenyl)propanoic acid |
1630708-26-7 | 2.5g |
$4355.0 | 2023-05-31 | ||
| Enamine | EN300-6505897-5.0g |
(2S)-2-(3-ethylphenyl)propanoic acid |
1630708-26-7 | 5g |
$6441.0 | 2023-05-31 | ||
| Enamine | EN300-6505897-10.0g |
(2S)-2-(3-ethylphenyl)propanoic acid |
1630708-26-7 | 10g |
$9550.0 | 2023-05-31 |
(2S)-2-(3-ethylphenyl)propanoic acid Related Literature
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
Additional information on (2S)-2-(3-ethylphenyl)propanoic acid
(2S)-2-(3-ethylphenyl)propanoic acid and its significance in modern pharmaceutical research
(2S)-2-(3-ethylphenyl)propanoic acid, with the CAS number 1630708-26-7, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, characterized by its specific stereochemistry and structural features, has garnered attention for its potential applications in drug development and therapeutic interventions. The compound's unique configuration, particularly its (2S) configuration, plays a crucial role in determining its biological activity and interaction with biological targets.
The structural framework of (2S)-2-(3-ethylphenyl)propanoic acid consists of a propanoic acid moiety attached to a phenyl ring substituted with an ethyl group. This arrangement contributes to the molecule's solubility, metabolic stability, and binding affinity to various biological receptors. The stereochemical purity of the (2S) configuration is particularly noteworthy, as it often influences the efficacy and selectivity of pharmacological agents. In recent years, there has been a growing emphasis on the development of enantiomerically pure compounds to enhance therapeutic outcomes while minimizing adverse effects.
Recent research has highlighted the compound's potential in several pharmacological contexts. For instance, studies have demonstrated that derivatives of (2S)-2-(3-ethylphenyl)propanoic acid exhibit promising properties as modulators of enzymatic pathways involved in inflammation and pain perception. The phenyl ring and ethyl substituent contribute to interactions with specific amino acid residues in target proteins, thereby modulating their activity. This has led to investigations into its potential as an anti-inflammatory agent and as a component in combination therapies for chronic pain conditions.
In addition to its inflammatory modulating properties, (2S)-2-(3-ethylphenyl)propanoic acid has been explored for its potential role in neuroprotective therapies. Preliminary studies suggest that the compound may interact with neurotransmitter receptors and ion channels, potentially offering benefits in conditions such as neurodegenerative diseases. The (2S) configuration appears to enhance binding affinity to certain receptors while reducing off-target effects, making it an attractive candidate for further development.
The synthesis of (2S)-2-(3-ethylphenyl)propanoic acid presents unique challenges due to its stereochemical requirements. Advanced synthetic methodologies, including asymmetric catalysis and chiral resolution techniques, have been employed to achieve high enantiomeric purity. These methods not only ensure the desired stereochemical configuration but also improve scalability for potential clinical applications. The development of efficient synthetic routes is crucial for translating laboratory findings into viable therapeutic options.
The pharmacokinetic profile of (2S)-2-(3-ethylphenyl)propanoic acid is another area of active investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing dosing regimens and predicting clinical efficacy. Computational modeling and experimental studies have been combined to gain insights into the compound's behavior within biological systems. These efforts aim to identify optimal administration routes and schedules that maximize therapeutic benefits while minimizing toxicity.
The regulatory landscape for new pharmaceutical agents continues to evolve, emphasizing the need for comprehensive characterization of compounds like (2S)-2-(3-ethylphenyl)propanoic acid. Regulatory bodies require extensive data on safety, efficacy, and quality to approve new drugs for clinical use. Researchers are working closely with regulatory agencies to ensure that all necessary documentation is prepared efficiently and accurately. This collaboration is critical for advancing promising candidates through preclinical testing and into human clinical trials.
The future prospects for (2S)-2-(3-ethylphenyl)propanoic acid are promising, with ongoing research aimed at expanding its therapeutic applications. Investigational new drug (IND) applications are being prepared for several novel derivatives that show enhanced biological activity or improved pharmacokinetic properties. These efforts underscore the compound's potential as a building block for next-generation pharmaceuticals.
In conclusion, (2S)-2-(3-ethylphenyl)propanoic acid represents a significant compound in modern pharmaceutical research due to its unique structural features and biological activities. Its stereochemical configuration, combined with its interaction profile with biological targets, makes it a valuable candidate for further development. Ongoing research efforts are focused on optimizing synthesis methods, understanding pharmacokinetic behavior, and exploring new therapeutic applications. As these studies progress, the compound is poised to contribute significantly to advancements in drug discovery and medical treatments.
1630708-26-7 ((2S)-2-(3-ethylphenyl)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)